Cas no 17328-67-5 (Cyclohexanone, 4-(1-hydroxy-1-methylethyl)-)

• Product Name: Cyclohexanone, 4-(1-hydroxy-1-methylethyl)-
• CAS No: 17328-67-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1358374
• PubChem ID: 15253533
• Update Time: 2025-04-20

Cyclohexanone, 4-(1-hydroxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1-hydroxy-1-methylethyl)-
• 4-(2-hydroxypropan-2-yl)cyclohexan-1-one
• 1-(alpha-Oxyisopropyl)cyclohexanon-4
• DB-212282
• 17328-67-5
• DTXSID00570495
• 4-(2-hydroxypropan-2-yl)cyclohexanone
• SCHEMBL9998715

• Inchi： 1S/C9H16O2/c1-9(2,11)7-3-5-8(10)6-4-7/h7,11H,3-6H2,1-2H3
• InChI Key： QZQAAXZUQVEVRG-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(CC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols